Cell-based functional assays for novel psychoactive substances

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*N-(2-Methoxybenzyl)-2-propanamine*
CAS No.:	*756474-36-9*
Cat. No.:	*B1279830*

Get Quote

Application Notes & Protocols

Topic: Cell-Based Functional Assays for Novel Psychoactive Substances (NPS)

Audience: Researchers, scientists, and drug development professionals.

Abstract

The rapid emergence of Novel Psychoactive Substances (NPS) presents a formidable challenge to public health and forensic toxicology.[1][2] Traditional analytical methods can identify these compounds, but they fail to characterize their biological activity, which is critical for understanding their potential for abuse and toxicity. Cell-based functional assays bridge this gap by providing a powerful platform to elucidate the mechanisms of action of NPS at their molecular targets. This guide offers a detailed exploration of key functional assays tailored for the major classes of NPS, moving beyond mere procedural steps to explain the scientific rationale behind experimental design. We provide step-by-step protocols for assays targeting monoamine transporters, G-protein coupled receptors (GPCRs), and ligand-gated ion

© 2026 BenchChem. All rights reserved.

channels, complete with data interpretation guidelines and visualizations to empower researchers in this dynamic field.

Introduction: The Challenge of a Moving Target

Novel Psychoactive Substances (NPS) are a heterogeneous group of compounds designed to mimic the effects of controlled drugs like cannabis, cocaine, and opioids, while evading legal regulations.[2][3] Their constant structural evolution means that standard toxicological screens, particularly immunoassays, are often rendered obsolete, as they lack the specific antibodies to detect these new chemical entities.[1][2][4] Consequently, identifying a substance provides no immediate information about its pharmacological potency or its specific mechanism of action.

This is where cell-based functional assays become indispensable. Unlike purely analytical techniques, functional assays measure the biological response elicited by a compound in a living cell system. This approach allows us to answer critical questions: Does this synthetic cathinone block the dopamine transporter like cocaine, or does it cause dopamine release like amphetamine?[5][6][7] Is a new synthetic cannabinoid a potent agonist at the CB1 receptor? Does a novel opioid activate the same signaling pathways as fentanyl? By characterizing the functional pharmacology of NPS, these assays provide crucial data for hazard assessment, clinical management of intoxications, and informing public policy.[2][8]

The Landscape of NPS: Primary Molecular Targets

The pharmacological effects of NPS are dictated by their interactions with specific proteins in the central nervous system. Understanding these primary targets is the first step in selecting an appropriate assay.

- Synthetic Cathinones ("Bath Salts"): These stimulants primarily target the monoamine transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[5][7][9] Their effects depend on whether they act as uptake inhibitors (preventing neurotransmitter reabsorption) or releasers (promoting neurotransmitter efflux).[7][10]


- Synthetic Cannabinoid Receptor Agonists (SCRAs): These compounds mimic THC by acting as agonists at cannabinoid receptors, primarily CB1 and CB2.[11][12] These are G-protein coupled receptors (GPCRs) that couple to the Gαi/o pathway, leading to the inhibition of adenylyl cyclase.[11][13]

© 2026 BenchChem. All rights reserved.

- Synthetic Opioids (e.g., Fentanyl Analogs): This highly potent class of NPS acts primarily as agonists at the μ-opioid receptor (MOR), another Gαi/o-coupled GPCR.[14][15] Downstream effects include the activation of G-protein-gated inwardly rectifying potassium (GIRK) channels.[14][16]

- Psychedelic NPS (e.g., NBOMes, Tryptamines): Many psychedelic compounds are potent agonists at serotonin receptors, particularly the 5-HT2A receptor, which couples through the Gαq pathway to mobilize intracellular calcium.[17]

- Dissociative NPS (e.g., Ketamine Analogs): These substances typically act as non-competitive antagonists at the N-methyl-D-aspartate (NMDA) receptor, a ligand-gated ion channel involved in glutamatergic neurotransmission.[18][19]



Click to download full resolution via product page

Figure 1. Major classes of Novel Psychoactive Substances and their primary molecular targets.

Core Functional Assay Protocols

© 2026 BenchChem. All rights reserved.

This section provides detailed methodologies for characterizing the functional activity of NPS at their primary targets. The choice of assay is dictated by the target protein and the specific biological question being addressed.


Assays for Monoamine Transporters (Target: Synthetic Cathinones)

The key pharmacological distinction for synthetic cathinones is whether they act as transporter blockers or substrates (releasers).[5][9] A comprehensive evaluation requires performing both uptake inhibition and release assays.

This assay measures the ability of an NPS to block the normal function of monoamine transporters, which is to reabsorb neurotransmitters from the synaptic cleft. Potency is determined as an IC50 value (the concentration of NPS that inhibits 50% of transporter activity). This protocol uses a fluorescent substrate, offering a non-radioactive alternative.[6][8]

Principle of Causality: This assay is based on competition. The NPS competes with a fluorescent substrate that is recognized and transported by DAT, NET, or SERT. A potent inhibitor will prevent the substrate from entering the cell, resulting in a low fluorescence signal. The use of cells stably expressing a single human transporter (e.g., HEK293-hDAT) ensures that the observed effect is specific to the target of interest.[7][20]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 2. General workflow for a fluorescent monoamine uptake inhibition assay.

Step-by-Step Methodology:

- Cell Culture: Plate Human Embryonic Kidney (HEK293) cells stably expressing the human dopamine (hDAT), serotonin (hSERT), or norepinephrine (hNET) transporter into 96-well

© 2026 BenchChem. All rights reserved.

black, clear-bottom microplates at an appropriate density (e.g., 40,000 cells/well) and allow them to adhere overnight.

- Compound Preparation: Prepare serial dilutions of the NPS test compounds in assay buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).
- Pre-incubation: Wash the cells with assay buffer. Add the NPS dilutions to the wells and pre-incubate for 10-20 minutes at room temperature or 37°C.[20] Include wells with buffer only (100% activity control) and wells with a known potent inhibitor like cocaine or GBR-12909 (0% activity control).
- Uptake Initiation: Add a fluorescent transporter substrate (e.g., from a commercially available kit) to all wells to initiate the uptake reaction.[6][8] Incubate for a predetermined time (e.g., 10-30 minutes) at the appropriate temperature.
- Signal Detection: Measure the intracellular fluorescence using a plate reader with appropriate excitation and emission filters. Some protocols may include a wash step or the addition of a masking dye to quench extracellular fluorescence.[6][8]
- Data Analysis: Normalize the data to the controls. Plot the percent inhibition against the logarithm of the NPS concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

By combining binding affinity (Ki), uptake inhibition (IC50), and release (EC50) data, a clear pharmacological profile emerges.


NPS Example	Target	Binding Ki (nM)	Uptake IC50 (nM)	Release EC50 (nM)	Classification
MDPV	DAT	2.5	5.2	>10,000	Potent Blocker
SERT	3,380	2,250	>10,000	Weak Blocker	
Mephedrone	DAT	1,200	450	180	Substrate/Releaser
SERT	2,500	850	98	Substrate/Releaser	

© 2026 BenchChem. All rights reserved.

Data are illustrative and compiled from various sources for comparative purposes.[5][7] A potent blocker will have low Ki and IC50 values but a very high or non-existent EC50 for release. A substrate/releaser will have measurable potency across all three assays.[7]

Assays for G-Protein Coupled Receptors (GPCRs)

GPCRs are the most common targets for NPS outside of the stimulants. Functional characterization involves measuring the downstream consequences of receptor activation.



Click to download full resolution via product page

Figure 3. Simplified overview of the two primary GPCR signaling pathways activated by NPS.

© 2026 BenchChem. All rights reserved.

This assay is the workhorse for characterizing SCRAs and synthetic opioids. Since their target receptors (CB1, MOR) are Gαi-coupled, their activation leads to an inhibition of cAMP production.[12][21] To measure this decrease, the cell's basal adenylyl cyclase activity is first stimulated with forskolin.

Principle of Causality: Forskolin directly activates adenylyl cyclase, causing a large increase in intracellular cAMP. In the presence of a Gαi-coupled receptor agonist (the NPS), the activated Gαi subunit will inhibit adenylyl cyclase, counteracting the effect of forskolin and leading to a measurable drop in cAMP levels.[21] The magnitude of this drop is proportional to the efficacy and potency of the NPS.

Step-by-Step Methodology:

- Cell Culture: Plate cells expressing the receptor of interest (e.g., CHO-hMOR or AtT20-hCB1) into a 384-well plate.
- Compound Plating: Prepare serial dilutions of the NPS test compounds.
- Stimulation: Add the NPS dilutions to the cells, immediately followed by a solution of forskolin (a concentration of 3-10 µM is common) to stimulate cAMP production.[22] Incubate for 30 minutes at room temperature.
- Cell Lysis and Detection: Lyse the cells and detect cAMP levels using a homogenous assay kit, such as HTRF (Homogeneous Time-Resolved FRET) or AlphaScreen.[23][24] These are competitive immunoassays where cellular cAMP competes with a labeled cAMP tracer for binding to a specific antibody, generating a signal that is inversely proportional to the amount of cAMP produced by the cells.[23]
- Data Analysis: Convert the raw signal (e.g., HTRF ratio) to cAMP concentration using a standard curve. Plot the percent inhibition of forskolin-stimulated cAMP levels against the NPS concentration to calculate EC50 (potency) and Emax (efficacy) values.

Some ligands can activate a GPCR in a way that preferentially engages G-protein signaling or β-arrestin signaling. This phenomenon, known as "biased agonism," can have significant implications for a drug's therapeutic and adverse effects.[17][25] Assays that measure the recruitment of β-arrestin to the activated receptor are therefore crucial for a complete pharmacological profile.

© 2026 BenchChem. All rights reserved.

Principle of Causality: The Tango assay is a common format.[17] In this system, the GPCR is fused to a transcription factor linked by a protease cleavage site. β-arrestin is fused to a protease. When the NPS agonist binds the receptor, β-arrestin is recruited, bringing the protease close to its cleavage site. The protease cleaves and releases the transcription factor, which translocates to the nucleus and drives the expression of a reporter gene, typically luciferase.[17][26] The resulting luminescent signal is a direct measure of receptor-arrestin engagement.

Step-by-Step Methodology:

- Cell Culture: Use a commercially available cell line engineered for the Tango assay (or similar formats like split TEV) expressing the GPCR of interest.[27] Plate cells in 384-well white, solid-bottom plates.
- Compound Addition: Add serial dilutions of the NPS test compounds and incubate for a specified period (e.g., 5 hours or overnight) to allow for reporter gene transcription and translation.
- Signal Detection: Add the luciferase substrate solution to the wells.
- Read Luminescence: Measure the light output on a luminometer.
- Data Analysis: Plot the luminescent signal against the NPS concentration to determine EC50 and Emax values for β-arrestin recruitment.

By comparing the potency (EC50) and efficacy (Emax) of an NPS across a G-protein pathway (cAMP) and the β-arrestin pathway, one can identify biased ligands.

© 2026 BenchChem. All rights reserved.

NPS Example	Pathway	EC50 (nM)	Emax (% of Ref. Agonist)	Bias Profile
Compound A	cAMP Inhibition	10	100%	Balanced Agonist
β-Arrestin	12	95%		
Compound B	cAMP Inhibition	25	90%	G-protein Biased
β-arrestin	350	40%		
Compound C	cAMP Inhibition	500	30%	β-arrestin Biased
β-arrestin	45	85%		

Data are illustrative. A balanced agonist will activate both pathways with similar potency and efficacy. A biased agonist will show a significant preference for one pathway over the other.

Assays for Ligand-Gated Ion Channels (Target: Dissociative NPS)

For dissociatives that target the NMDA receptor, the most common functional readout is the modulation of ion flow, particularly calcium (Ca2+), through the channel.

This assay measures the ability of an NPS to block the influx of calcium through the NMDA receptor channel when it is opened by its co-agonists, NMDA and glycine.

Principle of Causality: NMDA receptors are permeable to Ca2+. When the channel opens, Ca2+ flows into the cell down its electrochemical gradient. A fluorescent calcium indicator dye (like Fluo-4 AM) is pre-loaded into the cells. This dye is non-fluorescent until it binds to free Ca2+, at which point its fluorescence intensity increases dramatically. An NPS that acts as an antagonist will block the channel, preventing Ca2+ influx and thus preventing the increase in fluorescence.[28]

Step-by-Step Methodology:

- Cell Culture: Plate cells expressing NMDA receptors (e.g., primary cortical neurons or an engineered cell line) onto 96-well black, clear-bottom plates.

© 2026 BenchChem. All rights reserved.

- Dye Loading: Load the cells with a calcium-sensitive dye like Fluo-4 AM for 30-60 minutes at 37°C. Wash the cells to remove excess extracellular dye.
- Compound Pre-incubation: Add serial dilutions of the dissociative NPS and incubate for 10-20 minutes.
- Stimulation and Detection: Place the plate in a fluorescence imaging plate reader (e.g., a FLIPR). Initiate reading to establish a baseline fluorescence. Inject a solution of NMDA and glycine (co-agonists) to open the channels and record the resulting change in fluorescence intensity over time.
- Data Analysis: Calculate the maximum fluorescence response for each well. Plot the percent inhibition of the agonist-stimulated calcium response against the NPS concentration to determine the IC50 value.

Self-Validation and Trustworthiness in NPS Assays

Every protocol must incorporate self-validating systems to ensure data integrity.

- Positive and Negative Controls: Always include a known potent agonist/antagonist for the target as a positive control and a vehicle (e.g., DMSO) as a negative control. This validates that the assay system is responding correctly.
- Reference Compounds: Run a full concentration-response curve for a reference compound in every experiment. The potency of this standard should be consistent across experiments, ensuring run-to-run reproducibility.
- Orthogonal Assays: Whenever possible, confirm findings with a different assay that measures a distinct biological event. For example, a hit from a cAMP assay for a MOR agonist can be confirmed with a GIRK channel activation assay.[14] This demonstrates that the observed activity is not an artifact of a single detection technology.
- Counter-screens: To ensure target specificity, test active compounds against parental cells that do not express the receptor or transporter of interest. An active compound should be inactive in this counter-screen.

Conclusion

© 2026 BenchChem. All rights reserved.

The dynamic and unpredictable nature of the NPS market requires robust, adaptable, and mechanistically informative analytical tools. Cell-based functional assays are paramount in this effort, transforming our capability from simple identification to pharmacological characterization. By employing a strategic combination of assays for monoamine transporters, GPCR second messenger signaling, β-arrestin recruitment, and ion channel flux, researchers can build a comprehensive functional fingerprint for any new substance. This detailed understanding of potency, efficacy, and mechanism of action is the cornerstone of effective public health response, clinical toxicology, and the ongoing effort to mitigate the harms caused by these emerging substances.

References

- Mark D. Connor, Marton D. Fekete, MacDonald J. Christie. (2014). Fluorescence-based, high-throughput assays for μ-opioid receptor activation using a membrane potential-sensitive dye. Methods in Molecular Biology. [Link]
- Sara Odoardi, et al. (2016). Rapid screening and identification of novel psychoactive substances using PaperSpray interfaced to high resolution mass spectrometry. Journal of Mass Spectrometry. [Link]
- Sara Odoardi, et al. (2015). High-throughput screening for new psychoactive substances (NPS) in whole blood by DLLME extraction and UHPLC-MS/MS analysis. Journal of Chromatography B. [Link]
- Raphaël Lh M. J. G. U. D. L. P. (2018). A Fluorescence-Based Reporter Gene Assay to Characterize Nuclear Receptor Modulators. Methods in Molecular Biology. [Link]
- Michael H. Baumann, et al. (2014). Neuropharmacology of Synthetic Cathinones. Neuropharmacology. [Link]
- EUbOPEN. (2021). Hybrid Reporter Gene Assay for the evaluation of nuclear receptors as targets. EUbOPEN. [Link]
- Innoprot. CB1 Cannabinoid Receptor Assay. Innoprot GPCR Functional Assays. [Link]
- Nicholas V. Cozzi, et al. (2003). Methcathinone is a substrate for the serotonin uptake transporter. Pharmacology & Toxicology. [Link]

© 2026 BenchChem. All rights reserved.

- A. Zwartsen, et al. (2020). Hazard Characterization of Synthetic Cathinones Using Viability, Monoamine Reuptake, and Neuronal Activity Assays. Frontiers in Pharmacology. [Link]
- Yu-Hsiang Chen, et al. (2022). Rapid Screening of New Psychoactive Substances Using pDART-QqQ-MS. Journal of the American Society for Mass Spectrometry. [Link]
- B. G. Desai. (2017). cAMP assays in GPCR drug discovery. Methods in Molecular Biology. [Link]
- H. T. Lu. (2018). Characterization of dissociative anesthetics acting at the NMDA receptor site. Stockholm University. [Link]
- M. Wang, Z. G. Wang. (2021). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica. [Link]
- Aaron J. Eshleman, et al. (2017). Structure-Activity Relationships of Substituted Cathinones, with Transporter Binding, Uptake, and Release. The Journal of Pharmacology and Experimental Therapeutics. [Link]
- S. L. Foster, et al. (2002). Acute dissociation for analyses of NMDA receptor function in cortical neurons during aging. Journal of Neuroscience Methods. [Link]
- Francesco G. Zizzari, et al. (2021). Synthesis and In Vitro Characterization of Selective Cannabinoid CB2 Receptor Agonists: Biological Evaluation against Neuroblastoma Cancer Cells. Molecules. [Link]
- Joey Davis. (2020). In-Vitro Assessment of CB1/CB2 Receptor Binding and Function. University of Mississippi eGrove. [Link]
- G. S. Kiran, et al. (2023). Discovery of Potent and Selective CB2 Agonists Utilizing a Function-Based Computational Screening Protocol. ACS Chemical Neuroscience. [Link]
- Anke Zwartsen, et al. (2020). Hazard Characterization of Synthetic Cathinones Using Viability, Monoamine Reuptake, and Neuronal Activity Assays. Frontiers in Pharmacology. [Link]

© 2026 BenchChem. All rights reserved.

- B. A. D. L. S. J. A. O. S. F. T. A. X. (2010). Improved Dual-Luciferase Reporter Assays for Nuclear Receptors. Assay and Drug Development Technologies. [Link]
- L. Kosar, et al. (2024). A universal cannabinoid CB1 and CB2 receptor TR-FRET kinetic ligand-binding assay. Frontiers in Pharmacology. [Link]
- C. M. Cameron, et al. (2018). Chapter 4. Electrophysiological Actions of Synthetic Cathinones on Monoamine Transporters. Current Topics in Behavioral Neurosciences. [Link]
- A. G. M. A. M. L. L. D. C. (2020). Clinical value of analytical testing in patients presenting with new psychoactive substances intoxication. British Journal of Clinical Pharmacology. [Link]
- Aaron J. Eshleman, et al. (2017). Structure-Activity Relationships of Substituted Cathinones, with Transporter Binding, Uptake, and Release. ResearchGate. [Link]
- Request PDF. (2022). NPS pharmacology and toxicology. ResearchGate. [Link]
- Joana Silva, et al. (2022). Synthetic Cathinones: Recent Developments, Enantioselectivity Studies and Enantioseparation Methods. Molecules. [Link]
- B. A. D. L. S. J. A. O. S. F. T. A. X. (2010). Improved Dual-Luciferase Reporter Assays for Nuclear Receptors. ResearchGate. [Link]
- H. T. Zhang, K. A. Jacobson. (2015). Tools for GPCR drug discovery. Acta Pharmacologica Sinica. [Link]
- Parisa Shah-Heidari, et al. (2024). A High-Throughput Behavioral Assay for Screening Novel Anxiolytics in Larval Zebrafish. International Journal of Molecular Sciences. [Link]
- M. D. T. G. (2019). Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs). Methods in Molecular Biology. [Link]
- M. Lee, et al. (2022). In vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis. Archives of Toxicology. [Link]
- SOFT NPS Committee. NPS Resources. Soft-Tox.org. [Link]

© 2026 BenchChem. All rights reserved.

- A. E. Kalyuzhny. (2002). μ-Opioid Receptors: Ligand-Dependent Activation of Potassium Conductance, Desensitization, and Internalization. Journal of Neuroscience. [Link]
- S. Dowden, et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences. [Link]
- A. Montandon, et al. (2016). G-protein-gated inwardly rectifying potassium channels modulate respiratory depression by opioids. Anesthesiology. [Link]
- M. L. Munoz, et al. (2015). GIRK Channels Modulate Opioid-Induced Motor Activity in a Cell Type- and Subunit-Dependent Manner. Journal of Neuroscience. [Link]
- Assay Guidance Manual. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). NCBI Bookshelf. [Link]
- Reaction Biology. GPCR Assay Services. Reaction Biology. [Link]
- A. J. Schulte, et al. (2018). Advances in G Protein-Coupled Receptor High-throughput Screening. Current Opinion in Structural Biology. [Link]
- C. M. L. E. A. (2011). Opioid agonist activation of GIRK channels is differentially affected... ResearchGate. [Link]
- SCIEX. Novel Psychoactive Substances (NPS) analysis. SCIEX. [Link]
- S. G. P. L. H. S. V. (2018). Functional assay of N-methyl-D-aspartate (NMDA) receptor (NMDAR)... ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. High-throughput screening for new psychoactive substances (NPS) in whole blood by DLLME extraction and UHPLC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

- 2. Clinical value of analytical testing in patients presenting with new psychoactive substances intoxication - PMC [pmc.ncbi.nlm.nih.gov]
- 3. NPS Resources [soft-tox.org]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Neuropharmacology of Synthetic Cathinones - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Frontiers | Hazard Characterization of Synthetic Cathinones Using Viability, Monoamine Reuptake, and Neuronal Activity Assays [frontiersin.org]
- 7. Structure-Activity Relationships of Substituted Cathinones, with Transporter Binding, Uptake, and Release - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Hazard Characterization of Synthetic Cathinones Using Viability, Monoamine Reuptake, and Neuronal Activity Assays - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Chapter 4. Electrophysiological Actions of Synthetic Cathinones on Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. innoprot.com [innoprot.com]
- 12. egrove.olemiss.edu [egrove.olemiss.edu]
- 13. mdpi.com [mdpi.com]
- 14. Fluorescence-based, high-throughput assays for μ-opioid receptor activation using a membrane potential-sensitive dye - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. jneurosci.org [jneurosci.org]
- 16. G-protein-gated inwardly rectifying potassium channels modulate respiratory depression by opioids - PMC [pmc.ncbi.nlm.nih.gov]
- 17. journals.physiology.org [journals.physiology.org]
- 18. research-information.bris.ac.uk [research-information.bris.ac.uk]
- 19. Acute dissociation for analyses of NMDA receptor function in cortical neurons during aging - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. pdf.benchchem.com [pdf.benchchem.com]
- 21. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 22. resources.revvity.com [resources.revvity.com]
- 23. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved.

- 24. resources.revvity.com [resources.revvity.com]
- 25. cAMP assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. Advances in G Protein-Coupled Receptor High-throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
- 27. mdpi.com [mdpi.com]
- 28. researchgate.net [researchgate.net]

- To cite this document: BenchChem. [Cell-based functional assays for novel psychoactive substances]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1279830/docs#cell-based-functional-assays-for-novel-psychoactive-substances]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.